2-(4-chloro-2-methylphenoxy)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H18ClNO3/c1-12-9-14(18)7-8-15(12)22-11-17(20)19-10-13-5-3-4-6-16(13)21-2/h3-9H,10-11H2,1-2H3,(H,19,20)
• InChI Key: YMVNVHSXCLVHCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-(4-chloro-2-methylphenoxy)-N-(2-methoxybenzyl)acetamide" involves multiple steps, including reactions with alkyl halides and sulfonates, and cleavage under mild acidic conditions. For instance, p-methoxybenzyl N-acetylcarbamate potassium salt and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt serve as versatile equivalents of both N-acetamide and protected nitrogen nucleophiles, facilitating the synthesis of related compounds (Sakai et al., 2022).

Molecular Structure Analysis

The structure of similar acetamide derivatives has been determined by various analytical techniques, including X-ray crystallography, which reveals the molecular conformation and hydrogen bonding patterns critical for the compound's stability and reactivity. For example, the structure of N-(4-chloro-α,α-dimethoxybenzyl)acetamide has been characterized, highlighting the significance of its sp^3-hybridized carbon atom connected to the acetamide group (Hajjem et al., 1993).

Chemical Reactions and Properties

Acetamide derivatives engage in a variety of chemical reactions, forming bonds with alkyl halides or undergoing transformations under specific conditions. The synthesis of N-methyl-2-(4-phenoxyphenoxy) acetamide through reactions involving N-methylchloroacetamide and 4-phenoxyphenol in the presence of anhydrous potassium carbonate illustrates this versatility. Optimized reaction conditions have been identified, leading to significant yields and demonstrating the functional group's reactivity and potential for further modification (He Xiang-qi, 2007).